Cas no 886364-94-9 (5-Bromo-4-methylpicolinaldehyde)

• Product Name: 5-Bromo-4-methylpicolinaldehyde
• CAS No: 886364-94-9
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD07375095
• CID: 1040030
• PubChem ID: 59474500
• Update Time: 2025-06-14

5-Bromo-4-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylpicolinaldehyde
• 5-bromo-4-methyl-2-Pyridinecarboxaldehyde
• 5-Bromo-4-methylpicolildehyde
• 5-Bromo-4-methylpyridine-2-carbaldehyde
• PKKXSXWOKVKYOW-UHFFFAOYSA-N
• AB41159
• ST24044495
• Z1005
• 5-BROMO-4-METHYL-PYRIDINE-2-CARBALDEHYDE
• 5-Bromo-4-methyl-2-pyridinecarbaldehyde, AldrichCPR
• 5-Bromo-4-methyl-2-pyridinecarboxaldehyde (ACI)
• CS-W006423
• 886364-94-9
• Z1269213722
• AKOS016007256
• EN300-156541
• DS-15991
• SY111452
• SCHEMBL2035997
• DB-078046
• DTXSID60732158
• MFCD07375095
• C76952

• MDL： MFCD07375095
• Inchi： 1S/C7H6BrNO/c1-5-2-6(4-10)9-3-7(5)8/h2-4H,1H3
• InChI Key： PKKXSXWOKVKYOW-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C(Br)=CN=1

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.7

Experimental Properties

• Density: 1.577
• Boiling Point: 261℃
• Flash Point: 112℃
• PSA: 29.96000
• LogP: 1.96500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Bromo-4-methylpicolinaldehyde

Comprehensive Overview of 5-Bromo-4-methylpicolinaldehyde (CAS No. 886364-94-9): Properties, Applications, and Industry Insights

5-Bromo-4-methylpicolinaldehyde (CAS No. 886364-94-9) is a high-value heterocyclic aldehyde widely recognized in pharmaceutical and agrochemical research. This compound, featuring a picolinaldehyde scaffold with bromine and methyl substituents, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in drug discovery, material science, and catalysis, aligning with current trends in sustainable chemistry and precision synthesis.

The growing demand for 5-Bromo-4-methylpicolinaldehyde reflects its role in developing small-molecule inhibitors and bioconjugates, particularly in oncology and neurology research. Researchers frequently search for "886364-94-9 solubility," "5-Bromo-4-methylpicolinaldehyde synthesis," and "picolinaldehyde derivatives applications," highlighting its industrial relevance. Advanced studies leverage its electron-deficient pyridine ring to design ligands for asymmetric catalysis, a hotspot in green chemistry initiatives.

From a technical perspective, 5-Bromo-4-methylpicolinaldehyde exhibits a molecular weight of 200.04 g/mol and typically appears as a white to off-white crystalline powder. Its aldehyde functionality allows for condensation reactions, while the bromine atom facilitates cross-coupling via Buchwald-Hartwig or Suzuki-Miyaura protocols. These properties make it indispensable for constructing N-heterocyclic compounds, a key focus area in FDA-approved drug development.

Innovative applications include its use in fluorescent probes and metal-organic frameworks (MOFs), addressing trending topics like "chemical sensors for environmental monitoring" and "MOF-based drug delivery." The compound’s stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its utility in high-throughput screening workflows.

Quality control protocols for CAS No. 886364-94-9 emphasize HPLC purity (>98%) and rigorous spectroscopic characterization (1H/13C NMR, IR). Suppliers often provide customized solutions, including isotope-labeled variants for metabolic studies. As industries prioritize ESG (Environmental, Social, and Governance) compliance, synthetic routes for this compound increasingly adopt solvent-free conditions and biodegradable catalysts.

In summary, 5-Bromo-4-methylpicolinaldehyde bridges academic innovation and industrial demand, with its multifunctional reactivity positioning it at the forefront of medicinal chemistry and advanced materials. Ongoing research explores its potential in photoredox catalysis and bioorthogonal chemistry, ensuring sustained relevance in next-generation scientific breakthroughs.